Cas no 107811-34-7 (Butanediamide,N1-butyl-N4-[5-(1-methylethyl)-1,3,4-thiadiazol-2-yl]-)

• Product Name: Butanediamide,N1-butyl-N4-[5-(1-methylethyl)-1,3,4-thiadiazol-2-yl]-
• CAS No: 107811-34-7
• MF: C₁₃H₂₂N₄O₂S
• MW: 298.404381275177
• CID: 193916
• PubChem ID: 3065368
• Update Time: 2025-04-19

Butanediamide,N1-butyl-N4-[5-(1-methylethyl)-1,3,4-thiadiazol-2-yl]- Chemical and Physical Properties

Names and Identifiers

• Butanediamide,N1-butyl-N4-[5-(1-methylethyl)-1,3,4-thiadiazol-2-yl]-
• Butanediamide,N-butyl-N'-[5-(1-methylethyl)-1,3,4-thiadiazol-2-yl]- (9CI)
• N-butyl-N'-(5-propan-2-yl-1,3,4-thiadiazol-2-yl)butanediamide
• DTXSID80148272
• N-Butyl-N'-(5-isopropyl-1,3,4-thiadiazol-2-yl)succinamide
• 107811-34-7
• Succinamide, N-butyl-N'-(5-isopropyl-1,3,4-thiadiazol-2-yl)-
• Butanediamide, N-butyl-N'-(5-(1-methylethyl)-1,3,4-thiadiazol-2-yl)-

• Inchi： 1S/C13H22N4O2S/c1-4-5-8-14-10(18)6-7-11(19)15-13-17-16-12(20-13)9(2)3/h9H,4-8H2,1-3H3,(H,14,18)(H,15,17,19)
• InChI Key： KNCNDRYMMYRIPK-UHFFFAOYSA-N
• SMILES： S1C(=NN=C1C(C)C)NC(CCC(NCCCC)=O)=O

Computed Properties

• Exact Mass: 298.14656
• Monoisotopic Mass: 298.146347
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 8
• Complexity: 326
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 112
• XLogP3: 1.5

Experimental Properties

• Density: 1.177
• Boiling Point: °Cat760mmHg
• Flash Point: °C
• Refractive Index: 1.549
• PSA: 83.98
• LogP: 3.78630